1-(2H-1,3-Benzodioxol-5-yl)-2-(diphenylphosphoryl)propan-1-one

Specification

• CAS No.: 89084-30-0
• Molecular Formula: C22H19O4P
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-2-diphenylphosphorylpropan-1-one
• Standard InChI: InChI=1S/C22H19O4P/c1-16(22(23)17-12-13-20-21(14-17)26-15-25-20)27(24,18-8-4-2-5-9-18)19-10-6-3-7-11-19/h2-14,16H,15H2,1H3
• Standard InChI Key: QZLOSFFRCXBAHJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C1=CC2=C(C=C1)OCO2)P(=O)(C3=CC=CC=C3)C4=CC=CC=C4

Introduction

Structural and Chemical Identity

Molecular Architecture

The compound features a 1,3-benzodioxole ring fused to a propan-1-one chain, with a diphenylphosphoryl group substituting the central carbon. The benzodioxole component (C$_6$H$_4$O$_2$) contributes aromatic stability and electron-rich characteristics, while the phosphoryl group (P=O) introduces polarity and potential coordination sites. The ketone at the terminal position enhances reactivity toward nucleophilic additions or condensations.

Key Structural Data:

Property	Value
IUPAC Name	1-(1,3-Benzodioxol-5-yl)-2-diphenylphosphorylpropan-1-one
Molecular Formula	C$_{22}$H$_{19}$O$_4$P
SMILES	CC(C(=O)C1=CC2=C(C=C1)OCO2)P(=O)(C3=CC=CC=C3)C4=CC=CC=C4
InChIKey	QZLOSFFRCXBAHJ-UHFFFAOYSA-N

Synthesis and Reactivity

Synthetic Pathways

The synthesis of 1-(2H-1,3-Benzodioxol-5-yl)-2-(diphenylphosphoryl)propan-1-one typically involves multi-step organic reactions. A plausible route begins with the Friedel-Crafts acylation of 1,3-benzodioxole to introduce the propanone backbone, followed by phosphorylation using diphenylphosphine oxide under oxidizing conditions. Alternative methods may employ Ullmann coupling or nucleophilic substitution to attach the phosphoryl group.

Reactivity Profile

The ketone group is susceptible to nucleophilic attack, enabling transformations such as:

• Grignard additions: Formation of tertiary alcohols.

• Reductive amination: Synthesis of β-aminoketones.

• Condensation reactions: With hydrazines or hydroxylamines to yield heterocycles.

The phosphoryl group participates in coordination chemistry, acting as a ligand for transition metals like palladium or rhodium in catalytic systems.

Physicochemical Properties

Spectroscopic Characterization

• IR Spectroscopy: Strong absorption bands at ~1700 cm$^{-1}$ (C=O stretch) and ~1250 cm$^{-1}$ (P=O stretch).

• NMR Spectroscopy:

  • $^1$H NMR: Aromatic protons (δ 6.8–7.5 ppm), methyl groups (δ 2.1–2.5 ppm).

  • $^{31}$P NMR: Single peak near δ 25 ppm, indicative of the phosphoryl group.